N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C17H15ClN2O3S2/c1-10-3-8-13(18)16-15(10)20-17(24-16)19-14(21)9-11-4-6-12(7-5-11)25(2,22)23/h3-8H,9H2,1-2H3,(H,19,20,21)
• InChI Key: MOTJQJILLNWURG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)CC3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C17H15ClN2O3S2
• Molecular Weight: 394.9 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, BAY 43-9006, and has been the subject of numerous studies in recent years due to its potential therapeutic benefits.

Scientific Research Applications

Environmental Impact and Metabolism

Research on organochlorine and organobromine contaminants, such as polychlorinated biphenyls (PCBs) and dibenzo-p-dioxins, highlights the environmental persistence and bioaccumulation of these compounds. Studies like those by Norén & Meironyté (2000) and Weistrand et al. (1996) detail the decreasing levels of such compounds in human breast milk over decades and their occupational exposure pathways, respectively, reflecting the environmental impact and human absorption mechanisms of similar complex molecules (Norén & Meironyté, 2000) (Weistrand, Norén, & Nilsson, 1996).

Therapeutic Applications

The exploration of novel non-steroidal anti-inflammatory agents, as demonstrated by Annunziato & di Renzo (1993) with compounds like 2-methoxyphenyl 1-methyl-5-(p-methylbenzoylpyrrol)-2-acetamidoacetate, and the study of antibiotics like cefazedone by Züllich & Sack (1979), offer insights into the development and tolerance of pharmaceuticals with mechanisms potentially analogous to those of N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide (Annunziato & di Renzo, 1993) (Züllich & Sack, 1979).

Risk Assessment and Safety

The quantitative risk assessment of skin sensitization by chemicals, as conducted by Fukushima et al. (2023) for 2,3,5,6-tetrachloro-4-(methylsulfonyl) pyridine, underscores the critical need for evaluating the safety profiles of chemicals used in consumer products, which could be paralleled in the assessment of N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide (Fukushima et al., 2023).